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Compound of Interest

Compound Name:
3-Bromo-4,5-

dimethoxybenzaldehyde

Cat. No.: B129006 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety protocols and logistical plans for the handling and disposal

of 3-Bromo-4,5-dimethoxybenzaldehyde. Adherence to these procedures is critical for

ensuring a safe laboratory environment.

I. Chemical Safety and Hazard Information
3-Bromo-4,5-dimethoxybenzaldehyde is a chemical compound that requires careful handling

due to its potential health hazards. It is classified as an irritant, causing skin and serious eye

irritation, and may also cause respiratory irritation[1][2][3].
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Property Value Reference

Molecular Formula C₉H₉BrO₃ [1][3]

Molecular Weight 245.07 g/mol [3]

CAS Number 6948-30-7 [1][3]

Hazard Statements

H315: Causes skin

irritationH319: Causes serious

eye irritationH335: May cause

respiratory irritation

[3]

Signal Word Warning [4]

Appearance Solid [5]

Flash Point > 110 °C / > 230 °F [2]

II. Personal Protective Equipment (PPE)
The use of appropriate personal protective equipment is mandatory to prevent exposure. The

following PPE should be worn at all times when handling 3-Bromo-4,5-
dimethoxybenzaldehyde:

Eye and Face Protection: Chemical splash goggles or a full-face shield are required to

protect against splashes.[6]

Skin Protection:

Gloves: Nitrile gloves are a suitable option for handling this chemical, providing protection

against splashes and direct contact.[7] Always inspect gloves for any signs of degradation

or punctures before use and remove them carefully to avoid skin contamination.[8]

Lab Coat: A lab coat with long sleeves must be worn to protect street clothing and skin

from contamination.[6]

Respiratory Protection: Work should be conducted in a well-ventilated area, preferably within

a chemical fume hood, to minimize the inhalation of dust or vapors.[9] If engineering controls

are not sufficient, a NIOSH-approved respirator may be necessary.[10]
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Footwear: Closed-toe shoes that fully cover the feet are required.[11]

III. Operational Plan for Handling
A systematic approach to handling 3-Bromo-4,5-dimethoxybenzaldehyde from receipt to use

is crucial for safety.

1. Receiving and Storage:

Upon receipt, inspect the container for any damage or leaks.

Store the chemical in a cool, dry, and well-ventilated area, away from incompatible materials.

[12]

The container should be kept tightly closed when not in use.[8]

2. Weighing and Transferring:

All weighing and transferring of the solid chemical should be performed in a chemical fume

hood to control exposure to dust.[13]

Use a clean spatula for transferring the solid.[11] Avoid creating dust clouds.

If transferring to a new container, ensure it is properly labeled with the full chemical name

and any relevant hazards.

3. Use in Experimental Procedures:

Conduct all experimental work involving this compound within a chemical fume hood.[13]

Keep the sash of the fume hood at the lowest practical height.

Ensure that an eyewash station and safety shower are readily accessible.[4]

4. Spill Cleanup:

In the event of a small spill, alert personnel in the immediate area.
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Wearing the appropriate PPE, gently sweep up the solid material, avoiding dust generation,

and place it into a labeled container for hazardous waste disposal.[4]

Clean the spill area with a suitable solvent (e.g., acetone) and collect the cleaning materials

as hazardous waste.[13]

For large spills, evacuate the area and follow your institution's emergency procedures.

IV. Disposal Plan
Proper disposal of 3-Bromo-4,5-dimethoxybenzaldehyde and its waste is essential to prevent

environmental contamination. As a halogenated organic compound, it must be treated as

hazardous waste.[13]

1. Waste Collection:

All waste containing this chemical, including unused product, contaminated materials (e.g.,

gloves, paper towels), and rinsates from cleaning glassware, must be collected in a

designated and properly labeled hazardous waste container.[13]

Halogenated organic waste must be segregated from non-halogenated waste streams.[13]

[14]

2. Labeling:

The waste container must be clearly labeled with "Hazardous Waste" and the full chemical

name: "3-Bromo-4,5-dimethoxybenzaldehyde".[13]

3. Storage of Waste:

Store the hazardous waste container in a designated, secure area, away from general

laboratory traffic.

Keep the container closed except when adding waste.

4. Final Disposal:
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Arrange for the disposal of the hazardous waste through your institution's Environmental

Health and Safety (EHS) office or a licensed hazardous waste disposal contractor.[13] Do

not dispose of this chemical down the drain or in the regular trash.[2]

V. Workflow Diagram
The following diagram illustrates the key steps for the safe handling and disposal of 3-Bromo-
4,5-dimethoxybenzaldehyde.
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Caption: Workflow for safe handling of 3-Bromo-4,5-dimethoxybenzaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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